Cas no 88151-17-1 (1-(4-Amino-phenyl)-2-methylamino-ethanol)
88151-17-1 structure
Product Name:1-(4-Amino-phenyl)-2-methylamino-ethanol
CAS No:88151-17-1
MF:C9H14N2O
MW:166.220262050629
CID:643032
Update Time:2023-08-03
1-(4-Amino-phenyl)-2-methylamino-ethanol Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanol, 4-amino-a-[(methylamino)methyl]-
- 1-(4-Amino-phenyl)-2-methylamino-ethanol
- BB 0217083
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- Inchi: 1S/C9H14N2O/c1-11-6-9(12)7-2-4-8(10)5-3-7/h2-5,9,11-12H,6,10H2,1H3
- InChI Key: MRGQZGMTKRPRJQ-UHFFFAOYSA-N
- SMILES: OC(CNC)C1C=CC(=CC=1)N
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 122
- XLogP3: -0.9
- Topological Polar Surface Area: 58.3
1-(4-Amino-phenyl)-2-methylamino-ethanol Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
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